molecular formula C19H18N4 B8807340 N,N',3-Triphenylcarbazamidine CAS No. 63467-95-8

N,N',3-Triphenylcarbazamidine

Cat. No. B8807340
CAS RN: 63467-95-8
M. Wt: 302.4 g/mol
InChI Key: IIKIDHJZPRTCEK-UHFFFAOYSA-N
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Description

N,N',3-Triphenylcarbazamidine is a useful research compound. Its molecular formula is C19H18N4 and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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properties

CAS RN

63467-95-8

Product Name

N,N',3-Triphenylcarbazamidine

Molecular Formula

C19H18N4

Molecular Weight

302.4 g/mol

IUPAC Name

1-anilino-2,3-diphenylguanidine

InChI

InChI=1S/C19H18N4/c1-4-10-16(11-5-1)20-19(21-17-12-6-2-7-13-17)23-22-18-14-8-3-9-15-18/h1-15,22H,(H2,20,21,23)

InChI Key

IIKIDHJZPRTCEK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)NNC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 300 ml of benzene was added 10 g of phenylhydrazine and the mixture was stirred under ice-cooling. To the solution thus formed was added dropwise 17 g of diphenylcarbodiimide and the mixture was stirred for 5 hours as it was to precipitate crystals, which were recovered by suction filtration to provide 16 g of 1,2-diphenyl-3-anilinoguanidine. Then, 5.8 g of the compound thus obtained and 3.4 g of benzoyl chloride were heat refluxed in 100 ml of toluene for 6 hours; after the reaction was over, toluene was distilled off under reduced pressure, and the oily material thus obtained was dissolved in 80 ml of ethanol. After adding 10 ml of aqueous ammonia to the solution, water was gradually added to the mixture, whereby Compound (1) was obtained as light yellow crystals. The yield for the product was 62.1% and the melting point was 226° to 227.5° C.
Quantity
17 g
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reactant
Reaction Step One
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10 g
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reactant
Reaction Step Two
Quantity
300 mL
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solvent
Reaction Step Two

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